2-(4-chlorobenzyl)-4-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl](methyl)amino]-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one
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Description
2-(4-chlorobenzyl)-4-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl](methyl)amino]-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one is a useful research compound. Its molecular formula is C17H14Cl2F3N5O and its molecular weight is 432.23. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activity
- Triazole Derivatives Synthesis: Sodium 1-(4-amino-5-mercapto-4H-[1,2,4]triazol-3-yl) and heptadecane-1-sulfonate were used as precursors to synthesize biologically active 1,2,4-triazole derivatives. These products exhibit antimicrobial activity and can function as surface active agents (El-Sayed, 2006).
Molecular and Electronic Analysis
- Molecular Electronic Analysis: A study analyzed 3-substituted-4-(3-methyl-2-thienylmethyleneamino)-4,5-dihydro-1H-1,2,4-triazol-5-ones, revealing details about their geometric parameter, electronic properties, nonlinear optical properties, and spectroscopic properties (Beytur & Avinca, 2021).
Antiproliferative Activities
- Triazino[1,2-a]benzimidazoles Synthesis: Novel 2-amino-4-aryl-4,10-dihydro-[1,3,5]triazino[1,2-a]benzimidazoles showed potential antiproliferative activity in vitro on several human cancer cell lines, indicating their potential in cancer research (Hranjec, Pavlović, & Karminski-Zamola, 2012).
Synthesis and Characterization
- Mixed-Ligand Silver(I) Complex: The preparation and characterization of a mixed-ligand silver(I) complex with a 1,2,4-triazole-based Schiff base and triphenylphosphine was reported, highlighting the diverse applications of triazole derivatives in coordination chemistry (Shirinkam et al., 2014).
Corrosion Inhibition
- Adsorption Behavior and Corrosion Inhibition: A study on 2-amino-1,3,4-triazole and its derivatives as inhibitors for corrosion of carbon steel in hydrochloric acid was conducted. This showcases the application of triazole derivatives in material science (Sayın, Jafari, & Mohsenifar, 2016).
Green Chemistry
- Green Metric Evaluation: The synthesis and green metric evaluation of 2-(chloromethyl)-3-methyl-4-(methylsulfonyl)pyridine, an intermediate in the synthesis of prazoles, was discussed. This study emphasizes the importance of green chemistry principles in pharmaceutical manufacturing (Gilbile, Bhavani, & Vyas, 2017).
Properties
IUPAC Name |
2-[(4-chlorophenyl)methyl]-4-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-methylamino]-5-methyl-1,2,4-triazol-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14Cl2F3N5O/c1-10-24-26(9-11-3-5-13(18)6-4-11)16(28)27(10)25(2)15-14(19)7-12(8-23-15)17(20,21)22/h3-8H,9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUZHEKNNSWYHAH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=O)N1N(C)C2=C(C=C(C=N2)C(F)(F)F)Cl)CC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14Cl2F3N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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